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Overview of Enterobactin

The table below summarizes the key characteristics of enterobactin based on the search results.

Feature Description

Producer Organisms Gram-negative bacteria such as Escherichia coli and Salmonella typhimurium
[1] [2].

Chemical Structure A cyclic triserine lactone ester linked to three 2,3-dihydroxybenzoyl (DHB)

catechol groups [1] [2].

Iron Binding Affinity

(Kf, Fe3+)
Approximately 1052 M-1, noted as one of the strongest known siderophores

[2].

Primary Biological
Role

High-affinity iron acquisition under iron-limited conditions [2] [3] [4].

Additional
Documented Roles

Protection against oxidative stress [3] [5]. A concentration-dependent, dual role
in copper tolerance and toxicity [5].

Biosynthesis
Pathway

Non-ribosomal peptide synthetase (NRPS) pathway; enzymes EntA, EntB,
EntC, EntD, EntE, EntF convert chorismate to enterobactin [2] [6].
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Feature Description

Regulation Repressed by the Fur (Ferric uptake regulator) protein under iron-rich
conditions [2] [3].

Experimental Insights into Enterobactin

For the objective comparison you are preparing, here are some key experimental findings and methodologies

related to enterobactin's activity.

Experimental Evidence for Oxidative Stress Protection: A 2016 study investigated the role of

enterobactin in the oxidative stress response of E. coli [3]. The methodology involved exposing
various mutant strains (impaired in enterobactin synthesis, uptake, or hydrolysis) to hydrogen

peroxide (H2O2) and paraquat. The data showed that these mutants were significantly more

susceptible to oxidative damage than the wild-type strain. The study concluded that for enterobactin
to provide protection, it must be internalized into the cytoplasm and hydrolyzed by the esterase Fes,

suggesting the free catechol groups of the linearized molecule are responsible for radical stabilization
[3].

Experimental Evidence for Bimodal Copper Activity: Research from 2022 demonstrated that
enterobactin has a concentration-dependent, dual role in copper toxicity [5]. At low concentrations,

enterobactin protected E. coli cells from copper-induced oxidative stress, a effect that required
cytoplasmic hydrolysis by Fes. Conversely, at high concentrations, enterobactin increased copper

toxicity by reducing Cu2+ to the more toxic Cu+ [5]. This highlights that the observed activity can vary
significantly with experimental conditions.

Research Status and Suggested Pathways

The search results confirm that amonabactin is not mentioned, preventing a direct, data-driven comparison.

The following workflow outlines a recommended strategy to build a comprehensive comparison guide.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://en.wikipedia.org/wiki/Enterobactin
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0157799
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0157799
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0157799
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2022.961917/full
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2022.961917/full
https://www.smolecule.com/products/s1819248?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Path 1: Literature Deep Dive
Path 2: Database Mining

Start: Need to Compare
Amonabactin & Enterobactin

Identified Gap: No direct
comparison data available

Develop Data Collection Strategy

Conduct focused literature review
for 'Amonabactin'

Query specialized databases:
- PubMed/NCBI

- Biochemical databases
(e.g., ChEBI, UniChem)

Extract data on:
- Producer Organisms

- Structure
- Iron Affinity (Kf)
- Biological Roles

- Biosynthesis

Systematically compare
retrieved data points

Synthesize Findings into
Objective Comparison Guide

Click to download full resolution via product page

How to Proceed with Your Comparison Guide
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Given the information gap, here are concrete steps you can take to compile the data needed for your

publication:

Focus a literature search specifically on "Amonabactin": Use academic databases like PubMed,
Scopus, or Web of Science. Look for review articles on siderophores or original research papers that

characterize amonabactin, particularly from the bacterium Aeromonas hydrophila.
Extract comparable data points: Once you find relevant sources for amonabactin, compile the

same categories of information that are available for enterobactin. Key data points for a meaningful
comparison would include its iron-binding stability constant, structure, biosynthetic pathway, and any

documented roles beyond iron acquisition.
Acknowledge the current literature landscape: In your guide, you can objectively state that while

enterobactin is extensively studied with well-documented roles in iron acquisition and oxidative stress,
direct comparative experimental data with amonabactin in the same study systems is limited. Your

guide can then present the best available data for each siderophore side-by-side, noting where direct
comparisons are not yet possible.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. sciencedirect.com/topics/chemistry/ enterobactin [sciencedirect.com]

2. - Wikipedia Enterobactin [en.wikipedia.org]

3. as Part of the Oxidative Stress Response... | PLOS One Enterobactin [journals.plos.org]

4. : A key player in bacterial iron acquisition and virulence... Enterobactin [pubmed.ncbi.nlm.nih.gov]

5. Frontiers | Less is more: Enterobactin concentration dependency in... [frontiersin.org]

6. Characterization and Statistical Optimization of Enterobatin... [link.springer.com]

To cite this document: Smolecule. [comparison amonabactin enterobactin activity]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1819248#comparison-

amonabactin-enterobactin-activity]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s1819248?utm_src=pdf-custom-synthesis
https://www.sciencedirect.com/topics/chemistry/enterobactin
https://en.wikipedia.org/wiki/Enterobactin
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0157799
https://pubmed.ncbi.nlm.nih.gov/40966180/
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2022.961917/full
https://link.springer.com/article/10.1007/s10528-023-10626-z
https://www.smolecule.com/products/b1819248#comparison-amonabactin-enterobactin-activity
https://www.smolecule.com/products/b1819248#comparison-amonabactin-enterobactin-activity
https://www.smolecule.com/products/b1819248#comparison-amonabactin-enterobactin-activity
https://www.smolecule.com/products/s1819248?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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